Cas no 7267-31-4 (4-Hydroxybenzo[d]thiazole-2-carbonitrile)

• Product Name: 4-Hydroxybenzo[d]thiazole-2-carbonitrile
• CAS No: 7267-31-4
• MF: C₈H₄N₂OS
• MW: 176.195159912109
• CID: 838483
• PubChem ID: 21242193
• Update Time: 2025-11-06

4-Hydroxybenzo[d]thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybenzo[d]thiazole-2-carbonitrile
• 2-Benzothiazolecarbonitrile, 4-hydroxy-
• 4-Hydroxy-1,3-benzothiazole-2-carbonitrile
• 4-hydroxy-2-Benzothiazolecarbonitrile
• 2-Cyan-4-hydroxy-benzothiazol
• 4-hydroxy-benzothiazole-2-carbonitrile
• AK-59697
• ANW-61151
• CTK8B8742
• DTXSID10611565
• FT-0767936
• 2-cyano-4-hydroxybenzothiazole
• E71237
• SCHEMBL10574548
• 7267-31-4
• DB-023346
• 2-Benzothiazolecarbonitrile,4-hydroxy-(7CI,8CI)

• Inchi： 1S/C8H4N2OS/c9-4-7-10-8-5(11)2-1-3-6(8)12-7/h1-3,11H
• InChI Key： OYTOVORTBXNLBB-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 176.00452
• Monoisotopic Mass: 176.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 56.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles